Cas no 1516935-25-3 (methyl 2-(4-amino-2-methyloxan-4-yl)acetate)

• Product Name: methyl 2-(4-amino-2-methyloxan-4-yl)acetate
• CAS No: 1516935-25-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6140819
• PubChem ID: 79848837
• Update Time: 2025-10-23

methyl 2-(4-amino-2-methyloxan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-amino-2-methyloxan-4-yl)acetate
• 2H-Pyran-4-acetic acid, 4-aminotetrahydro-2-methyl-, methyl ester
• EN300-1287088
• AKOS018407631
• 1516935-25-3
• methyl2-(4-amino-2-methyloxan-4-yl)acetate

• Inchi： 1S/C9H17NO3/c1-7-5-9(10,3-4-13-7)6-8(11)12-2/h7H,3-6,10H2,1-2H3
• InChI Key： QACPPFDJTUFZMQ-UHFFFAOYSA-N
• SMILES： C1(C)OCCC(N)(CC(OC)=O)C1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 251.4±25.0 °C(Predicted)
• pka: 7.71±0.40(Predicted)

Additional information on methyl 2-(4-amino-2-methyloxan-4-yl)acetate

Recent Advances in the Study of Methyl 2-(4-amino-2-methyloxan-4-yl)acetate (CAS: 1516935-25-3)

Methyl 2-(4-amino-2-methyloxan-4-yl)acetate (CAS: 1516935-25-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the presence of an amino group and a methyloxane ring, make it a versatile building block for the construction of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of methyl 2-(4-amino-2-methyloxan-4-yl)acetate, with particular emphasis on green chemistry approaches to reduce environmental impact. These advancements have paved the way for its broader application in medicinal chemistry.

In terms of biological activity, preliminary studies have demonstrated that methyl 2-(4-amino-2-methyloxan-4-yl)acetate exhibits moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, its derivatives have shown promise in targeting specific cancer cell lines, suggesting potential applications in oncology. Further mechanistic studies are underway to elucidate the compound's mode of action and to identify potential molecular targets.

One of the most exciting developments in this area is the integration of computational chemistry tools to predict the compound's interactions with biological macromolecules. Molecular docking simulations have provided insights into the binding affinity of methyl 2-(4-amino-2-methyloxan-4-yl)acetate with various enzymes and receptors, offering a rational basis for the design of more potent analogs. These in silico approaches are expected to accelerate the drug discovery process and reduce the need for extensive experimental screening.

Despite these promising findings, challenges remain in the clinical translation of methyl 2-(4-amino-2-methyloxan-4-yl)acetate and its derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and to bring this compound closer to therapeutic applications.

In conclusion, methyl 2-(4-amino-2-methyloxan-4-yl)acetate (CAS: 1516935-25-3) represents a valuable scaffold in the search for new bioactive molecules. Its synthetic accessibility, combined with its demonstrated biological activities, makes it a compelling candidate for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The continued exploration of this compound is likely to yield significant contributions to the fields of chemical biology and drug development.